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Compound of Interest

Compound Name: Acetamido-PEG3-Br

Cat. No.: B11932257 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties and

structure of Acetamido-PEG3-Br, a heterobifunctional linker critical in the development of

Proteolysis Targeting Chimeras (PROTACs). This document is intended for researchers,

scientists, and drug development professionals engaged in the field of targeted protein

degradation.

Core Chemical Properties
Acetamido-PEG3-Br, systematically named N-(2-(2-(2-(2-

bromoethoxy)ethoxy)ethoxy)ethyl)acetamide, is a polyethylene glycol (PEG)-based linker. The

presence of a terminal acetamido group and a bromo group allows for its application in

conjugating different molecular entities. The PEG spacer enhances the solubility and

pharmacokinetic properties of the resulting PROTAC molecule.

Quantitative Data Summary
While specific experimental values for properties such as melting and boiling points are not

consistently reported in publicly available literature, the fundamental molecular attributes have

been established.
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Property Value Source

Molecular Formula C10H20BrNO4

Molecular Weight 298.18 g/mol

Exact Mass 297.0600 u

Appearance To be determined

Purity >98% (typical)

Solubility To be determined

Storage (Short Term) 0 - 4 °C (days to weeks)

Storage (Long Term) -20 °C (months to years)

Structural Information
Identifier Value

IUPAC Name
N-(2-(2-(2-(2-

bromoethoxy)ethoxy)ethoxy)ethyl)acetamide

SMILES CC(=O)NCCOCCOCCOCCBr

InChI
InChI=1S/C10H20BrNO4/c1-10(13)12-3-5-15-7-

9-16-8-6-14-4-2-11/h2-9H2,1H3,(H,12,13)

Application in PROTAC Synthesis: A General
Workflow
Acetamido-PEG3-Br serves as a linker to connect a ligand that binds to a target protein with a

ligand for an E3 ubiquitin ligase. This trimolecular complex formation facilitates the

ubiquitination and subsequent degradation of the target protein by the proteasome.

Below is a generalized experimental workflow for the synthesis of a PROTAC using a

heterobifunctional linker like Acetamido-PEG3-Br.
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Generalized PROTAC Synthesis Workflow

Synthesis Steps

Purification and Analysis

Start Materials:
- Target Protein Ligand (with nucleophile)

- E3 Ligase Ligand
- Acetamido-PEG3-Br

Step 1: Conjugation of Linker to First Ligand
(e.g., Nucleophilic substitution of Bromine)

Intermediate:
Ligand 1-PEG3-Acetamido

Step 3: Conjugation of Intermediate to Second Ligand

Step 2: Activation of Second Ligand's Reactive Group
(if necessary)

Final PROTAC Molecule:
Ligand 1-Linker-Ligand 2

Purification
(e.g., HPLC, Column Chromatography)

Structural Analysis
(e.g., NMR, Mass Spectrometry)
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PROTAC-Mediated Protein Degradation

Cellular Environment

Degradation Process
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To cite this document: BenchChem. [Acetamido-PEG3-Br: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932257#acetamido-peg3-br-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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